Cas no 2137470-15-4 (2-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)propanamide)

• Product Name: 2-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)propanamide
• CAS No: 2137470-15-4
• MF: C₈H₁₀BrN₃O₂
• MW: 260.08790063858
• CID: 6466888
• PubChem ID: 165473260
• Update Time: 2025-10-29

2-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)propanamide
• 2137470-15-4
• EN300-1109097

• Inchi： 1S/C8H10BrN3O2/c1-4(7(11)13)12-3-5(10)2-6(9)8(12)14/h2-4H,10H2,1H3,(H2,11,13)
• InChI Key： RUSZWXRUAHOWBF-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN(C1=O)C(C(N)=O)C)N

Computed Properties

• Exact Mass: 258.99564g/mol
• Monoisotopic Mass: 258.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 89.4Ų

Additional information on 2-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)propanamide

Introduction to 2-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)propanamide (CAS No. 2137470-15-4)

2-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)propanamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2137470-15-4, belongs to the class of dihydropyridine derivatives, which are well-known for their diverse biological activities. The structural features of this molecule, including the presence of an amino group, a bromine substituent, and a carbonyl moiety, contribute to its unique chemical properties and potential applications in drug discovery.

The synthesis and characterization of 2-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)propanamide have been subjects of extensive study due to its promising pharmacological profile. Dihydropyridines are particularly recognized for their role in cardiovascular therapy, where they function as calcium channel blockers. However, the introduction of additional functional groups such as the amino and bromine atoms in this compound suggests a broader range of biological activities beyond traditional cardiovascular applications.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)propanamide and biological targets. These studies have highlighted the compound's potential as an inhibitor of various enzymes and receptors involved in inflammatory pathways. The amino group at the 5-position of the dihydropyridine ring is particularly noteworthy, as it can engage in hydrogen bonding with polar residues in protein active sites, enhancing binding affinity.

The bromine substituent at the 3-position introduces electrophilic characteristics to the molecule, which can be exploited in designing molecules with enhanced reactivity. This feature has been explored in recent research for developing prodrugs or conjugates that release active pharmaceutical ingredients under specific physiological conditions. Such modifications are crucial for improving drug delivery systems and achieving targeted therapy.

In vitro studies have demonstrated that 2-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)propanamide exhibits notable inhibitory effects on several key enzymes implicated in metabolic disorders and cancer progression. For instance, preliminary data suggest that this compound may interfere with the activity of kinases and phosphodiesterases, which are critical regulators of cell signaling pathways. The carbonyl group at the 2-position further contributes to its ability to interact with hydrophobic pockets in target proteins, enhancing its binding efficacy.

The pharmacokinetic properties of 2-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)propanamide have also been investigated using advanced metabolomic techniques. These studies indicate that the compound exhibits moderate solubility in water and lipids, suggesting potential for both oral and intravenous administration. Additionally, its stability under physiological conditions makes it a suitable candidate for further development into therapeutic agents.

One of the most exciting aspects of 2-(5-amino-3-bromo-2-oxo-1,2-dihydropyridin-1-yl)propanamide is its versatility in drug design applications. Researchers have leveraged its scaffold to develop novel analogs with improved pharmacological profiles. For example, modifications at the 4-position of the dihydropyridine ring have been explored to enhance selectivity against specific isoforms of enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). These efforts align with the growing trend toward personalized medicine, where compounds are tailored to target individual patient needs.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the development of derivatives based on 2-(5-amino-3-bromo-2-oxyo-pyrrolidinone) (a related scaffold). Predictive models have been trained on large datasets to identify structural features that correlate with biological activity. This approach has led to the identification of new analogs with enhanced potency and reduced side effects. Such computational tools are indispensable in modern medicinal chemistry, enabling rapid screening and optimization of lead compounds.

Future directions for research on CAS No 2137470 - 15 - 4 include exploring its potential in treating neurodegenerative diseases. Dihydropyridines have shown promise in modulating neurotransmitter release and protecting against oxidative stress-induced neuronal damage. The unique structural features of this compound may make it an effective candidate for developing therapies targeting conditions such as Alzheimer's disease or Parkinson's disease. Preclinical studies are underway to evaluate its efficacy and safety profile in animal models.

The environmental impact and sustainability considerations are also integral parts of modern drug development processes. Efforts are being made to optimize synthetic routes for (5-amino-pyrrolidinone) derivatives using green chemistry principles. This includes employing catalytic methods that reduce waste generation and energy consumption without compromising yield or purity. Such initiatives underscore the commitment within the pharmaceutical industry to sustainable practices that align with global environmental goals.

In conclusion,(5-Amino-pyrrolidinone) derivatives continue to be a rich area for innovation in medicinal chemistry. The compound identified by CAS No 2137470 - 15 - 4 represents a promising lead structure with multiple avenues for further exploration. Its unique chemical properties make it an attractive candidate for developing new therapeutic agents across various disease indications. As research progresses,(pyrrolidinone) based compounds will undoubtedly play a significant role in addressing unmet medical needs through innovative drug design strategies.